Cas no 102714-92-1 ((4-pentylcyclohexyl) 4-(4-propylcyclohexyl)cyclohexanecarboxylate)

• Product Name: (4-pentylcyclohexyl) 4-(4-propylcyclohexyl)cyclohexanecarboxylate
• CAS No: 102714-92-1
• MF: C₂₇H₄₈O₂
• MW: 404.668828964233
• CID: 1136107
• PubChem ID: 544494
• Update Time: 2025-04-20

(4-pentylcyclohexyl) 4-(4-propylcyclohexyl)cyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• (4-pentylcyclohexyl) 4-(4-propylcyclohexyl)cyclohexanecarboxylate
• trans-4-P<wbr>
• LogP
• PRTUNEBYYBLURD-ZYMDQYHBSA-N
• DTXSID601133606
• SCHEMBL9502512
• 102714-92-1
• [1,1'-Bicyclohexyl]-4-carboxylic acid, 4'-propyl-, 4-pentylcyclohexyl ester
• trans-4-Pentylcyclohexyl (trans,trans)-4a(2)-propyl[1,1a(2)-bicyclohexyl]-4-carboxylate
• SCHEMBL9560921
• SCHEMBL9502518
• SCHEMBL14274405
• SCHEMBL9792916
• SCHEMBL9561904

• Inchi： 1S/C27H48O2/c1-3-5-6-8-22-11-19-26(20-12-22)29-27(28)25-17-15-24(16-18-25)23-13-9-21(7-4-2)10-14-23/h21-26H,3-20H2,1-2H3
• InChI Key： PRTUNEBYYBLURD-UHFFFAOYSA-N
• SMILES： O(C1CCC(CCCCC)CC1)C(C1CCC(CC1)C1CCC(CCC)CC1)=O

Computed Properties

• Exact Mass: 404.36564
• Monoisotopic Mass: 404.365430770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3